Cas no 5255-66-3 (Carbamic acid, (4-methylphenyl)-, ethyl ester)

• Product Name: Carbamic acid, (4-methylphenyl)-, ethyl ester
• CAS No: 5255-66-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 359354
• PubChem ID: 528090
• Update Time: 2025-11-02

Carbamic acid, (4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methylphenyl)-, ethyl ester
• ethyl N-(4-methylphenyl)carbamate
• Carbamic acid,4-methylphenyl,ethyl ester
• ethoxy-N-(4-methylphenyl)carboxamide
• ethyl (4-methylphenyl)carbamate
• 5255-66-3
• 4-methylphenylurethane
• ethyl 4-methylphenylcarbamate
• AKOS002230958
• DTXSID80335943
• Carbamic acid, 4-methylphenyl, ethyl ester
• SCHEMBL1719720

• Inchi： 1S/C10H13NO2/c1-3-13-10(12)11-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： RGLJNFKWUYDVBI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1)=O)CC

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.63640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, (4-methylphenyl)-, ethyl ester

Comprehensive Overview of Carbamic acid, (4-methylphenyl)-, ethyl ester (CAS No. 5255-66-3)

Carbamic acid, (4-methylphenyl)-, ethyl ester, with the CAS number 5255-66-3, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, also referred to as ethyl (4-methylphenyl)carbamate, belongs to the carbamate family, which is known for its versatility in chemical synthesis and material science. The growing interest in carbamate derivatives, particularly in pharmaceuticals and agrochemicals, has made this compound a subject of study for researchers and professionals alike.

The structural uniqueness of Carbamic acid, (4-methylphenyl)-, ethyl ester lies in its combination of a carbamate functional group and a 4-methylphenyl moiety. This configuration contributes to its potential reactivity and applicability in organic synthesis. Recent trends in green chemistry have highlighted the demand for eco-friendly intermediates, and this compound’s role as a building block in sustainable processes aligns with these priorities. Users searching for "carbamate derivatives applications" or "ethyl carbamate uses in synthesis" will find this compound relevant to their queries.

In the context of modern research, CAS 5255-66-3 has been explored for its potential in polymer chemistry and coatings. The compound’s ability to act as a precursor for urethane linkages makes it valuable in the development of polyurethane materials, which are widely used in adhesives, foams, and elastomers. Searches for "polyurethane precursors" or "carbamate-based polymers" often lead to discussions involving this chemical. Additionally, its stability under controlled conditions makes it a candidate for further investigation in specialty chemical formulations.

Another area of interest is the compound’s potential role in pharmaceutical intermediates. While not a drug itself, Carbamic acid, (4-methylphenyl)-, ethyl ester may serve as a scaffold for the synthesis of bioactive molecules. Researchers investigating "carbamate drug intermediates" or "4-methylphenyl derivatives in medicine" may encounter this compound in literature. Its compatibility with various reaction conditions, such as hydrolysis or aminolysis, further enhances its utility in multi-step synthetic routes.

From a commercial perspective, the availability and purity of CAS 5255-66-3 are critical for industrial buyers. Suppliers often emphasize its high-grade specifications, catering to laboratories and manufacturing units requiring precise chemical inputs. Queries like "where to buy ethyl (4-methylphenyl)carbamate" or "5255-66-3 supplier specifications" reflect the practical concerns of procurement professionals. Proper storage and handling recommendations, such as protection from moisture and extreme temperatures, are also frequently discussed topics.

Environmental and regulatory considerations are increasingly shaping the discourse around chemical usage. While Carbamic acid, (4-methylphenyl)-, ethyl ester is not classified as hazardous under standard guidelines, its handling still requires adherence to good laboratory practices. Searches for "safety data sheet for CAS 5255-66-3" or "environmental impact of carbamates" highlight the community’s focus on responsible chemical management. This aligns with broader industry movements toward transparency and sustainability.

In summary, Carbamic acid, (4-methylphenyl)-, ethyl ester (5255-66-3) is a compound with multifaceted applications, from material science to pharmaceutical research. Its relevance to current trends, such as green chemistry and polymer innovation, ensures its continued importance in scientific and industrial circles. By addressing common search queries and emphasizing its functional properties, this overview aims to provide a valuable resource for professionals and enthusiasts exploring carbamate chemistry.